Cas no 112586-72-8 (2-bromohexan-1-ol)

• Product Name: 2-bromohexan-1-ol
• CAS No: 112586-72-8
• MF: C₆H₁₃BrO
• MW: 181.070821523666
• CID: 2609112
• PubChem ID: 10943073
• Update Time: 2025-04-21

2-bromohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromohexan-1-ol
• 1-Hexanol, 2-bromo-
• DTXSID40449191
• SCHEMBL974571
• DTXCID10400012
• 112586-72-8

• Inchi： 1S/C6H13BrO/c1-2-3-4-6(7)5-8/h6,8H,2-5H2,1H3
• InChI Key： UDTQSJGIFBAXRT-UHFFFAOYSA-N
• SMILES： BrC(CO)CCCC

Computed Properties

• Exact Mass: 180.01498Da
• Monoisotopic Mass: 180.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų